Cas no 2138006-40-1 (2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine)

• Product Name: 2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine
• CAS No: 2138006-40-1
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 6470792
• PubChem ID: 165471714
• Update Time: 2025-06-08

2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine
• 2138006-40-1
• EN300-803033
• 2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine

• Inchi： 1S/C11H13ClN2O/c1-3-15-7(2)9-6-10(8-4-5-8)14-11(12)13-9/h6,8H,2-5H2,1H3
• InChI Key： DWEPPKXWAIVSLZ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=C)OCC)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35Ų

Additional information on 2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine

Professional Introduction to 2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine (CAS No. 2138006-40-1)

2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine, with the CAS number 2138006-40-1, is a significant compound in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, featuring a chloro substituent, a cyclopropyl group, and an ethoxyethenyl moiety, makes it a versatile intermediate for synthesizing various bioactive molecules.

The 2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine molecule exhibits a high degree of reactivity, which is attributed to the presence of multiple functional groups. These groups include the electron-withdrawing chloro group and the electron-donating ethoxyethenyl side chain. Such features make it an attractive candidate for further chemical modifications, enabling the synthesis of more complex and pharmacologically active compounds.

In recent years, there has been growing interest in developing novel pyrimidine-based drugs due to their broad spectrum of biological activities. Pyrimidines are fundamental heterocyclic compounds that serve as key structural motifs in many therapeutic agents. Among these, 2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine has shown promise in several preclinical studies. Its ability to interact with biological targets such as enzymes and receptors has been explored in detail, highlighting its potential as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its role in the synthesis of antiviral and anticancer agents. The pyrimidine core is a well-known scaffold for developing drugs that target viral replication cycles and cancer cell proliferation. For instance, derivatives of 2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine have been investigated for their ability to inhibit specific enzymes involved in viral polymerase activity. This has opened up new avenues for the development of next-generation antiviral therapies.

The incorporation of the cyclopropyl group into the pyrimidine ring enhances the metabolic stability of the compound, making it more suitable for long-term therapeutic use. Additionally, the ethoxyethenyl side chain provides a site for further functionalization, allowing chemists to tailor the properties of the molecule to specific biological targets. This flexibility has been exploited in several research projects aimed at developing novel small-molecule drugs.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between 2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine and biological targets. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors, suggesting its potential as an inhibitor or modulator of these targets. These findings have guided experimental efforts to optimize the structure of the molecule for improved pharmacological activity.

In addition to its applications in drug development, 2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine has been explored as a key intermediate in agrochemical formulations. Pyrimidine derivatives are known for their herbicidal and pesticidal properties, and this compound shows promise in this area as well. Its unique structural features allow it to interact with biological systems in ways that are both specific and effective.

The synthesis of 2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of a halogenated pyrimidine precursor, followed by functional group transformations such as alkylation and cyclization. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The growing interest in green chemistry principles has also influenced the synthesis of this compound. Researchers are increasingly focusing on developing sustainable methods that minimize waste and reduce environmental impact. This includes using catalytic processes and renewable feedstocks where possible. Such approaches not only improve efficiency but also align with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects for 2-Chloro-4-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine are bright, given its versatility and potential applications across multiple fields. As research continues to uncover new biological activities and synthetic pathways, this compound is likely to play an increasingly important role in pharmaceutical and agrochemical industries. Its unique structural features make it a valuable tool for scientists seeking to develop innovative therapeutic agents.